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Abstract

Cyclothiazide is a benzothiadiazide diuretic with a multifaceted pharmacological profile.
Beyond its established role in the management of hypertension and edema, it is a potent
positive allosteric modulator of a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)
and kainate receptors, and a negative allosteric modulator of GABAA receptors. This guide
provides a comprehensive overview of the chemical and physical properties of Cyclothiazide,
its mechanisms of action, and detailed experimental protocols for its characterization. The
information is intended to support further research and development efforts involving this
compound.

Chemical and Physical Properties

Cyclothiazide is a white to off-white crystalline powder.[1] Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value Reference

3-(bicyclo[2.2.1]hept-5-en-2-
yl)-6-chloro-1,1-dioxo-1,2,3,4-
IUPAC Name tetrahydro-1A®,2,4- [2]

benzothiadiazine-7-

sulfonamide
Chemical Formula C14H16CIN304S2 [3]
Molecular Weight 389.9 g/mol [3]
CAS Number 2259-96-3 [2]
Melting Point 229-234 °C [3]

- Water: Practically insoluble-
Methanol: 36 mg/mL- Ethanol:
Soluble to 25 mM- DMSO: 100

N mM (38.99 mg/mL)- Acetone:

Solubility _ [11[31[41[5]

Freely soluble- Ethyl Acetate:
Freely soluble- Chloroform:
Practically insoluble- Ether:

Practically insoluble

pKa 10.7 (in water) [3]

LogP 1.95 [3]

Pharmacological Mechanisms of Action

Cyclothiazide exhibits a range of pharmacological activities, primarily centered on its effects
on ion transport in the kidneys and its modulation of neurotransmitter receptors in the central
nervous system.

Diuretic and Antihypertensive Effects

As a thiazide diuretic, Cyclothiazide exerts its primary effect on the distal convoluted tubule of
the nephron. It inhibits the sodium-chloride (Na*-CI~) cotransporter, leading to increased
excretion of sodium, chloride, and water.[3] This diuretic action contributes to its
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antihypertensive properties by reducing blood volume. Additionally, the antihypertensive
mechanism may involve the inhibition of carbonic anhydrases in vascular smooth muscle and
the activation of large-conductance calcium-activated potassium (KCa) channels, leading to

vasodilation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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